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Compound of Interest

Compound Name: Ethionamide sulfoxide-D3

Cat. No.: B15599479

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling specialized compounds like Ethionamide sulfoxide-D3.
While a specific Safety Data Sheet (SDS) for Ethionamide sulfoxide-D3 is not readily
available, this guide provides essential, immediate safety and logistical information based on
data from closely related compounds and established laboratory safety protocols. The following
procedures are designed to foster a secure research environment and build deep trust by
providing value beyond the product itself.

Immediate Safety and Logistical Information

Ethionamide sulfoxide-D3 is the deuterated analog and a major metabolite of Ethionamide,
an antimycobacterial compound.[1] The parent compound, Ethionamide, is considered a
hazardous substance.[2] Therefore, it is prudent to handle Ethionamide sulfoxide-D3 with a
high degree of caution.

Hazard Assessment:

Based on the hazardous nature of Ethionamide, assume that Ethionamide sulfoxide-D3 may
be harmful if swallowed, and there is limited evidence of it being a carcinogenic agent.[2] It may
also pose a risk to an unborn child.[2] Direct contact with the eyes may cause transient
discomfort, and as a solid, it can form combustible dust clouds.[2]

Storage and Stability:
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Proper storage is crucial to maintain the integrity of the compound.

Parameter Value Source
Storage Temperature 2-8°C Refrigerator [1]
Shipping Conditions Ambient Temperature [1]
Stability = 4 years (for Ethionamide-d3) [3]
Molecular Formula C8H7D3N20S [1]
Molecular Weight 185.26 [1][4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure.

PPE Category Item Specification Rationale
Best protection
Hand Protection Nitrile gloves against bases, oils, Prevents skin contact.

and many solvents.[5]

) Chemical splash
Eye Protection

Must be worn when
) ) Protects eyes from
there is a risk of

oggles splashes and dust.
9099 splashing.[6][7] P
Protects skin and
] Long-sleeved and )
Body Protection Laboratory coat personal clothing from

properly fitted. o
contamination.

) ) N95 respirator or
Respiratory Protection )
higher

Recommended when
handling the powder Avoids inhalation of
outside of a certified fine dust particles.[8]

chemical fume hood.

Operational Plan: From Receipt to Disposal

A step-by-step approach ensures safety at every stage of handling.
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. Receiving and Inspection:
Upon receipt, visually inspect the package for any signs of damage or leakage.
Wear appropriate PPE (gloves and lab coat) during inspection.
Verify that the container is properly labeled and sealed.
. Storage:
Store the compound in a designated, locked refrigerator at 2-8°C.[1]
Ensure the storage area is well-ventilated.
Keep the container tightly closed.
. Handling and Use:

All handling of Ethionamide sulfoxide-D3 powder should be conducted in a certified
chemical fume hood to minimize inhalation exposure.[9]

Use dedicated spatulas and weighing boats.
Avoid generating dust.[2] If weighing out the powder, do so carefully.

For preparing solutions, add the solvent slowly to the powder. Ethionamide-d3 is soluble in
DMSO and Methanol.[3][10]

. Spill Management:
Minor Spills:
o Alert personnel in the immediate area.
o Wear appropriate PPE.

o Gently cover the spill with an absorbent material to avoid raising dust.
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o Dampen the absorbent material with water before sweeping it into a designated waste
container.[2]

o Clean the spill area with soap and water.
e Major Spills:

o Evacuate the area immediately.

o Alert emergency responders.

o Restrict access to the area.

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory
compliance.

o Chemical Waste: All solid waste (contaminated gloves, weighing boats, etc.) and unused
Ethionamide sulfoxide-D3 should be collected in a clearly labeled, sealed hazardous waste
container.

 Liquid Waste: Solutions containing Ethionamide sulfoxide-D3 should be collected in a
separate, labeled hazardous liquid waste container.

» Disposal Method: Dispose of all waste through a licensed chemical waste management
company. Do not pour chemical waste down the sink.[11][12]

Experimental Protocol: Preparation of a Stock
Solution

This protocol outlines the steps for safely preparing a stock solution of Ethionamide sulfoxide-
D3.

Materials:

o Ethionamide sulfoxide-D3 solid
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Anhydrous Dimethyl sulfoxide (DMSO)
Appropriate glassware (e.g., volumetric flask)
Micropipettes and sterile, filtered tips

Vortex mixer

Procedure:

Don all required PPE (lab coat, nitrile gloves, chemical splash goggles).
Perform all work within a certified chemical fume hood.

Allow the container of Ethionamide sulfoxide-D3 to equilibrate to room temperature before
opening to prevent condensation.

Carefully weigh the desired amount of Ethionamide sulfoxide-D3 powder onto a weighing
boat.

Transfer the powder to a volumetric flask.

Add a portion of the DMSO to the flask, cap it, and gently swirl to dissolve the solid.
Once dissolved, add DMSO to the final volume mark.

Cap the flask and vortex gently to ensure a homogenous solution.

Label the stock solution clearly with the compound name, concentration, solvent, date of
preparation, and your initials.

Store the stock solution in a tightly sealed container at the recommended storage
temperature.

Visualizing the Workflow

A clear workflow diagram can help in visualizing and adhering to safety procedures.
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Workflow for Safe Handling of Ethionamide Sulfoxide-D3
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Caption: A flowchart outlining the key steps for the safe handling of Ethionamide sulfoxide-
D3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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